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Compound of Interest

Compound Name: Trehalose 6,6'-dibehenate

Cat. No.: B1254617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trehalose 6,6'-dibehenate (TDB) is a synthetic analogue of the mycobacterial cord factor,

trehalose 6,6'-dimycolate (TDM). It is a key immunomodulator and a potent adjuvant used in

vaccine development to elicit strong T-helper 1 (Th1) and Th17 immune responses. The

efficacy of TDB in formulations, particularly in liposomal systems, is intrinsically linked to its

physicochemical properties, with solubility being a critical parameter for manufacturing, stability,

and bioavailability. This technical guide provides a comprehensive overview of the known

solubility and physicochemical characteristics of TDB, detailed experimental protocols for their

determination, and a visualization of its immunological signaling pathway and formulation

workflow.

Physicochemical Properties of Trehalose 6,6'-
Dibehenate
Trehalose 6,6'-dibehenate is a large, non-ionic glycolipid. Its structure consists of a

disaccharide trehalose core with two long-chain fatty acids (behenic acid) attached at the 6 and

6' positions. This amphiphilic nature dictates its solubility and behavior in various systems.

Table 1: General Physicochemical Properties of Trehalose 6,6'-Dibehenate
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Property Value Source

Chemical Formula C₅₆H₁₀₆O₁₃ [1][2][3][4]

Molecular Weight 987.43 g/mol [1][2][3][4]

CAS Number 66758-35-8 [1][2][3][4]

Appearance Solid [1]

Purity ≥95% [1]

Storage Store at -20°C [1][2][4]

LogP (Computed) 11.34840 [2]

Polar Surface Area (PSA) 201.67 Å² [2][5]

Vapour Density (Computed)
1.08 ± 0.1 g/cm³ (at 20°C, 760

Torr)
[2]

Solubility Profile
The long behenate chains of TDB render it practically insoluble in water and ethanol.[2][6] Its

solubility in organic solvents and aqueous formulations is limited and often requires specific

conditions such as heating and sonication to achieve dispersion.

Table 2: Solubility Data for Trehalose 6,6'-Dibehenate
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Solvent/System Solubility Conditions Source

Water
Insoluble (1.5 x 10⁻⁸

g/L at 25°C)
- [2]

Ethanol Insoluble - [6]

Dimethylformamide

(DMF)
0.5 mg/mL (0.51 mM)

Requires ultrasonic

and warming to 60°C
[3]

Dimethyl sulfoxide

(DMSO)

Slightly Soluble /

Insoluble
- [1][6]

Chloroform:Methanol:

Water (65:25:4 v/v/v)
5 mg/mL - [6]

0.5% CMC-Na / 1%

Tween-80 in Saline

4.95 mg/mL (5.01

mM)

Suspended solution;

requires ultrasonic
[3]

15% Cremophor EL /

85% Saline
2.5 mg/mL (2.53 mM)

Suspended solution;

requires ultrasonic
[3]

Biological Activity and Signaling Pathway
TDB functions as a potent vaccine adjuvant by activating the innate immune system. It is

recognized by the C-type lectin receptor Mincle (Macrophage-inducible C-type lectin)

expressed on the surface of antigen-presenting cells such as macrophages and dendritic cells.

This binding initiates a signaling cascade that leads to the activation of the NLRP3

inflammasome and the production of pro-inflammatory cytokines, ultimately driving the

development of robust Th1 and Th17 adaptive immune responses.[3][7]
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DDA/TDB Liposome Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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